Cas no 58139-08-5 (2-iodo-3-methylpyrazine)
2-Iodo-3-methylpyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with an iodine atom at the 2-position and a methyl group at the 3-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and fine chemicals. Its reactive iodine moiety enables efficient cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex molecular architectures. The methyl group enhances stability and influences electronic properties, making it useful in tailored synthetic routes. Suitable for research and industrial applications, 2-iodo-3-methylpyrazine offers precise functionalization potential in heterocyclic chemistry.
2-iodo-3-methylpyrazine structure
Product Name:2-iodo-3-methylpyrazine
CAS No:58139-08-5
MF:C5H5IN2
MW:220.011072874069
MDL:MFCD08705768
CID:948083
PubChem ID:10878664
Update Time:2025-05-28
2-iodo-3-methylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-iodo-3-methylpyrazine
- 2-iodo-3-methyl-pyrazine
- 2-METHYL-3-IODOPYRAZINE
- methyl-iodopyrazine
- DA-04685
- BS-29075
- EN300-1266293
- Pyrazine, 2-iodo-3-methyl-
- DTXSID30446856
- 58139-08-5
- YHDKNCREPBBGDD-UHFFFAOYSA-N
- AKOS024258684
- P10643
- PB26409
- SCHEMBL2590847
- CS-0057433
-
- MDL： MFCD08705768
- Inchi： 1S/C5H5IN2/c1-4-5(6)8-3-2-7-4/h2-3H,1H3
- InChI Key： YHDKNCREPBBGDD-UHFFFAOYSA-N
- SMILES： IC1C(C)=NC=CN=1
Computed Properties
- Exact Mass: 219.95000
- Monoisotopic Mass: 219.94975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 76.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78000
- LogP: 1.38960
2-iodo-3-methylpyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-iodo-3-methylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM278473-100mg |
2-Iodo-3-methylpyrazine |
58139-08-5 | 95%+ | 100mg |
$263 | 2021-08-18 | |
| Chemenu | CM278473-250mg |
2-Iodo-3-methylpyrazine |
58139-08-5 | 95%+ | 250mg |
$506 | 2021-08-18 | |
| Chemenu | CM278473-1g |
2-Iodo-3-methylpyrazine |
58139-08-5 | 95%+ | 1g |
$876 | 2021-08-18 | |
| Chemenu | CM278473-1g |
2-Iodo-3-methylpyrazine |
58139-08-5 | 95%+ | 1g |
$369 | 2023-02-18 | |
| eNovation Chemicals LLC | D972525-1g |
2-iodo-3-methylpyrazine |
58139-08-5 | 97% | 1g |
$700 | 2024-05-24 | |
| eNovation Chemicals LLC | D972525-5g |
2-iodo-3-methylpyrazine |
58139-08-5 | 97% | 5g |
$1850 | 2024-05-24 | |
| eNovation Chemicals LLC | D972525-10g |
2-iodo-3-methylpyrazine |
58139-08-5 | 97% | 10g |
$3000 | 2024-05-24 | |
| eNovation Chemicals LLC | D972525-25g |
2-iodo-3-methylpyrazine |
58139-08-5 | 97% | 25g |
$5180 | 2024-05-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1128073-1g |
2-Iodo-3-methylpyrazine |
58139-08-5 | 98% | 1g |
￥3416.00 | 2024-05-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBN20120520-1G |
2-iodo-3-methylpyrazine |
58139-08-5 | 95% | 1g |
￥ 2,237.00 | 2023-03-07 |
2-iodo-3-methylpyrazine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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